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Compound of Interest

Compound Name: Ethaboxam-d5

Cat. No.: B1154700

Technical Guide: Ethaboxam-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethaboxam-d5, a deuterated analog of
the fungicide Ethaboxam. This document outlines its chemical properties, analytical
methodologies, and its role as an internal standard in residue analysis.

Core Compound Information

Ethaboxam-d5 serves as an essential internal standard for the quantitative analysis of
Ethaboxam in various matrices. Its physical and chemical properties are summarized below.

Property Value

Compound Name Ethaboxam-d5

Guardian-d5, N-(Cyano-2-thienylmethyl)-4-ethyl-

Synonyms d5-2-(ethylamino)-5-thiazolecarboxamide
Molecular Formula C14H11DsN4OS2

Molecular Weight 325.46 g/mol [1][2]

CAS Number 162650-77-3 (unlabeled)
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Analytical Data

The following table summarizes key parameters for the analysis of Ethaboxam and the use of
Ethaboxam-d5 as an internal standard, based on validated analytical methods.

. Confirmatory lon Expected Retention
Analyte lon Transition (m/z) . . .
Transition (m/z) Time (min)
Ethaboxam 321.1 - 200.0 321.1 - 183.0 ~6.8
Ethaboxam-d5 (ISTD)  326.1 - 205.0 Not Applicable Not specified

Experimental Protocols

A validated analytical method for the determination of Ethaboxam in soil, utilizing Ethaboxam-
d5 as an internal standard, has been established. The following protocol is a summary of the
methodology described in EPA analytical method RM-49S-1.

1. Sample Preparation and Extraction:
» Extraction: Samples are extracted using a mixture of acetonitrile and water.

» Centrifugation and Filtration: The extract is centrifuged and filtered to remove particulate
matter.

 Liquid-Liquid Partitioning: An aliquot of the extract is diluted with acetonitrile and partitioned
twice with hexane to remove nonpolar interferences.

e Solvent Evaporation and Reconstitution: The acetonitrile phase is evaporated, and the
residue is redissolved in a sodium chloride solution.

» Final Extraction: The aqueous residue is then partitioned twice with dichloromethane.
2. Instrumental Analysis (LC-MS/MS):

 Instrumentation: An Agilent Technologies 1200 series High-Performance Liquid
Chromatography (HPLC) system coupled with an Applied Biosystems APl 4000 tandem
mass spectrometer (MS/MS) with positive electrospray ionization is utilized.
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o Chromatographic Separation:

o

Guard Column: Phenomenex C8 (2.0 x 4.0 mm)

[¢]

Analytical Column: Agilent Eclipse XDB-C18 (50 mm x 4.6 mm, 5 um)

[¢]

Column Temperature: 25°C

[e]

Mobile Phase: A gradient of (A) 0.05% formic acid in water and (B) 0.05% formic acid in
methanol.

e Mass Spectrometric Detection: Analytes are monitored using specific ion transitions as
detailed in the analytical data table above.

3. Quantification:

o A weighted second-order polynomial standard curve is generated by plotting the area ratio of
the analyte to the internal standard (Ethaboxam/Ethaboxam-d5) against the nominal
concentration of the calibration standards.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the analysis of Ethaboxam and
its mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1154700#ethaboxam-d5-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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